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Compound of Interest

Compound Name: 3,5-Dimethylisoxazol-4-amine

Cat. No.: B1295807 Get Quote

An In-depth Technical Guide to 3,5-
Dimethylisoxazol-4-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3,5-dimethylisoxazol-4-amine, a heterocyclic amine of interest in medicinal

chemistry and drug discovery. The information is compiled from various sources to support

research and development activities.

Core Chemical and Physical Properties
3,5-Dimethylisoxazol-4-amine, with the CAS number 31329-64-3, is a solid compound at

room temperature. Its fundamental properties are summarized in the tables below.
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Property Value Source(s)

Molecular Formula C₅H₈N₂O [1]

Molecular Weight 112.13 g/mol [1]

Appearance Solid [1]

Melting Point 41-46 °C [1]

Boiling Point 78-80 °C at 0.4 mmHg

Density (Predicted) 1.118 ± 0.06 g/cm³

pKa (Predicted) 1.59 ± 0.10

Spectroscopic Data
While specific IR and mass spectra for 3,5-dimethylisoxazol-4-amine are not readily available

in the public domain, ¹H-NMR data has been reported.

Nucleus
Chemical Shift
(δ) in CDCl₃

Multiplicity Integration Assignment

¹H 2.20 singlet 3H -CH₃

¹H 2.28 singlet 3H -CH₃

¹H 2.51 broad singlet 2H -NH₂

Synthesis Protocol
A common method for the synthesis of 3,5-dimethylisoxazol-4-amine involves the reduction

of 3,5-dimethyl-4-nitroisoxazole.

Materials:

3,5-dimethyl-4-nitroisoxazole

Zinc powder
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Ammonium chloride (NH₄Cl)

Water (H₂O)

Ethyl acetate

Procedure:

Dissolve 3,5-dimethyl-4-nitroisoxazole in water.

Add ammonium chloride to the solution.

Cool the mixture to 4°C in an ice bath.

Slowly add zinc powder to the cooled mixture over a period of 2 hours, maintaining the

temperature at 4°C.

After the addition is complete, allow the reaction to proceed until completion.

Extract the product with ethyl acetate.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield 3,5-dimethylisoxazol-4-amine.

Experimental Protocols for Physicochemical
Characterization
Detailed experimental protocols for the determination of the physicochemical properties of 3,5-
dimethylisoxazol-4-amine are not explicitly published. However, standard methodologies for

amines can be applied.

Melting Point Determination (Capillary Method)
A small, dry sample of 3,5-dimethylisoxazol-4-amine is finely powdered and packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.
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The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the substance first begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.[2]

Boiling Point Determination (Micro-reflux Method)
Due to the high boiling point, determination at reduced pressure is recommended to prevent

decomposition.

A small amount of the sample is placed in a micro test tube.

A capillary tube, sealed at one end, is placed open-end down into the micro test tube.

The apparatus is heated in a suitable heating block.

A stream of bubbles will emerge from the capillary tube as the liquid is heated.

The heating is discontinued, and the temperature at which the liquid is drawn back into the

capillary tube is recorded as the boiling point at that pressure.

Solubility Determination
To a test tube containing a small, known amount of 3,5-dimethylisoxazol-4-amine, add a

measured volume of the solvent to be tested (e.g., water, ethanol, DMSO).

The mixture is agitated vigorously.

Visual inspection determines if the solid has dissolved. Solubility can be expressed

qualitatively (e.g., soluble, slightly soluble, insoluble) or quantitatively if the amounts are

precisely measured.[3][4]

pKa Determination (Potentiometric Titration)
A known concentration of 3,5-dimethylisoxazol-4-amine is dissolved in a suitable solvent

(e.g., water or a water-ethanol mixture).

The solution is titrated with a standardized solution of a strong acid (e.g., HCl).
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The pH of the solution is monitored using a calibrated pH meter after each addition of the

titrant.

A titration curve (pH vs. volume of titrant) is plotted. The pH at the half-equivalence point

corresponds to the pKa of the conjugate acid of the amine.[5][6]

Biological Activity and Signaling Pathways
There is currently no direct evidence in the reviewed literature detailing the specific biological

activity of 3,5-dimethylisoxazol-4-amine itself or its involvement in any signaling pathways.

However, this molecule serves as a crucial building block in the synthesis of various biologically

active compounds.

Notably, derivatives of 3,5-dimethylisoxazole have been identified as potent inhibitors of

bromodomains, particularly the BET (Bromodomain and Extra-Terminal domain) family protein

BRD4.[7] These inhibitors have shown promise as anti-cancer agents by downregulating the

expression of oncogenes like c-Myc.[7] The 3,5-dimethylisoxazole moiety in these derivatives

acts as a bioisostere for acetylated lysine, which is the natural ligand for bromodomains.[8]

Further research is required to elucidate the intrinsic biological effects of 3,5-
dimethylisoxazol-4-amine.

Visualizations
Logical Workflow for Physicochemical and Biological
Characterization
The following diagram outlines a logical workflow for the comprehensive characterization of a

novel chemical entity like 3,5-dimethylisoxazol-4-amine, from initial synthesis to biological

evaluation.
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Physicochemical Characterization Biological Evaluation

Synthesis of 3,5-dimethylisoxazol-4-amine

Purification (e.g., Recrystallization, Chromatography)

Crude Product

Structural Verification (NMR)

Purified Compound

Determination of Physical Properties (MP, BP, Solubility) Determination of Chemical Properties (pKa) Spectroscopic Analysis (IR, MS) In Vitro Biological Screening (e.g., Enzyme Assays, Cell-based Assays)

Characterized Compound

Hit Confirmation & Dose-Response

Initial Hits

Mechanism of Action Studies

Confirmed Hits

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1295807?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A logical workflow for the synthesis, purification, and characterization of 3,5-
dimethylisoxazol-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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